Cas no 882-59-7 (2,2-Diphenyloxirane)

2,2-Diphenyloxirane structure

Product Name:2,2-Diphenyloxirane

CAS No:882-59-7

Molecular Formula:C₁₄H₁₂O

Molecular Weight:196.244483947754

MDL:MFCD00040725

CID:722864

PubChem ID:93564

2,2-Diphenyloxirane Properties

Names and Identifiers

- Oxirane, 2,2-diphenyl-
- 2,2-DIPHENYLOXIRANE
- 1,1-diphenyl oxirane
- 1,1-diphenyl-1,2-epoxyethane
- 1,1-Diphenylethylene oxide
- 1,1-Diphenyl-ethylene oxide
- 2,2-Diphenyloxiran
- 2,2-diphenyl-oxirane
- diphenyloxirane
- Oxirane,2,2-diphenyl
- 2,2-Diphenyloxirane (ACI)
- Ethane, 1,2-epoxy-1,1-diphenyl- (6CI, 7CI, 8CI)
- 1,1-Diphenylethene oxide
- α-Phenylstyrene oxide
- NS00039249
- 2,2'-Diphenyl-oxirane
- 2,2-Diphenyloxirane #
- 882-59-7
- CS-0319255
- SCHEMBL1322736
- A10233
- 10H-304S
- 2,2-Diphenyl oxirane
- DTXSID40236886
- EINECS 212-929-0
- 1,1-Diphenyl-ethylenoxide
- J-506835
- MFCD00040725
- AKOS005069195
- DB-018700
- +Expand
- MDL： MFCD00040725
- InChIKey： PRLJMHVNHLTQJJ-UHFFFAOYSA-N
- Inchi： 1S/C14H12O/c1-3-7-12(8-4-1)14(11-15-14)13-9-5-2-6-10-13/h1-10H,11H2
- SMILES： O1C(C2C=CC=CC=2)(C2C=CC=CC=2)C1

Computed Properties

Exact Mass: 196.08900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 196.088815002g/mol
Heavy Atom Count: 15
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 12.5Å²

Experimental Properties

LogP: 2.96040
PSA: 12.53000
Melting Point: 54-56°C

2,2-Diphenyloxirane Security Information

Safety Instruction： S26; S36/37/39
Risk Phrases：R36/37/38
Dangerous goods sign： F
Hazard Statement： Flammable
Risk Phrases： 36/37/38
HazardClass：IRRITANT

2,2-Diphenyloxirane Customs Data

HS CODE：2910900090
Customs Data：

China Customs Code:
2910900090

Overview:

2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2,2-Diphenyloxirane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004CSF-250mg	Oxirane, 2,2-diphenyl-	882-59-7	97%	250mg	$182.00	2024-04-20
A2B Chem LLC	AC02399-250mg	2,2-Diphenyloxirane	882-59-7	97%	250mg	$216.00	2024-04-19
abcr	AB143506-2 g	1,1-Diphenyl-ethylenoxide, 97%; .	882-59-7	97%	2g	€117.10	2023-05-09
Ambeed	A164102-100mg	2,2-Diphenyloxirane	882-59-7	95%	100mg	$48.0
Apollo Scientific	OR7342-1g	2,2-Diphenyloxirane	882-59-7	97%	1g	£65.00	2023-09-02
Chemenu	CM527318-1g	2,2-Diphenyloxirane	882-59-7	95%	1g	$***	2023-05-29
Cooke Chemical	M7116748-250mg	1	882-59-7	1-Diphenylethyleneoxide	250mg	RMB 2014.40	2023-09-07
Fluorochem	033965-25g	1,1-Diphenyl-ethylenoxide	882-59-7	97%	25g	￡310.00	2022-03-01
Key Organics Ltd	10H-304S-1MG	2,2-Diphenyloxirane	882-59-7	>95%	1mg	£37.00	2023-09-08
TRC	B430363-50mg	2,2-Diphenyloxirane	882-59-7		50mg	$ 50.00	2022-06-07

2,2-Diphenyloxirane Synthesis

Synthetic Circuit 1

2181-42-2

119-61-9

882-59-7

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide , Tetrahydrofuran ; 30 min, rt
1.2 Solvents: Tetrahydrofuran ; 2 h, 0 °C; rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Isomerization of Terminal Epoxides by a [Pd-H] Catalyst: A Combined Experimental and Theoretical Mechanistic Study

Vyas, Devendra J.; et al, Journal of the American Chemical Society, 2013, 135(16), 6177-6183

Synthetic Circuit 2

2181-42-2

119-61-9

882-59-7

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide , Tetrahydrofuran ; 0 °C; 0 °C → 25 °C; 16 h, 25 °C

Reference

"Instant methylide" modification of the Corey-Chaykovsky epoxide synthesis

Ciaccio, James A.; et al, Synthetic Communications, 2003, 33(12), 2135-2143

Synthetic Circuit 3

2181-42-2

119-61-9

882-59-7

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: tert-Butanol ; 30 °C; 30 °C → 50 °C; 40 - 50 °C; 12 h, 40 - 50 °C

Reference

Practical Corey-Chaykovsky epoxidation. Scope and limitation

Yu, Hao; et al, Letters in Organic Chemistry, 2011, 8(7), 509-514

Synthetic Circuit 4

530-48-3

882-59-7

Reaction Conditions

1.1 Reagents: Dimethyldioxirane Solvents: Acetone

Reference

Dioxirane epoxidation of alkenes

Adam, Waldemar; et al, Organic Reactions (Hoboken, 2002, 61,

Synthetic Circuit 5

530-48-3

882-59-7

Reaction Conditions

1.1 Reagents: Dimethyldioxirane Solvents: Acetone

Reference

Development of a polymer bound Wittig reaction and use in multi-step organic synthesis for the overall conversion of alcohols to β-hydroxyamines

Bolli, Martin H.; et al, Journal of the Chemical Society, 1998, (15), 2243-2246

Synthetic Circuit 6

530-48-3

882-59-7

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrogen peroxide Catalysts: Phosphonium, tetraphenyl-, (SP-5-12)-tetrakis(cyano-κC)nitridomanganate(2-) (2:1… Solvents: Acetonitrile ; 0.5 h, 23 °C

Reference

Epoxidation of alkenes and oxidation of alcohols with hydrogen peroxide catalyzed by a manganese(V) nitrido complex

Kwong, Hoi-Ki; et al, Chemical Communications (Cambridge, 2011, 47(14), 4273-4275

Synthetic Circuit 7

333-27-7

119-61-9

882-59-7

Reaction Conditions

1.1 Catalysts: Benzene, 1,1′-[1,4-butanediylbis(oxy)]bis[4-ethenyl-, polymer with 1-ethenyl-4-(… Solvents: Dichloromethane ; rt; 24 h, rt
1.2 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide , Tetrahydrofuran ; 0 °C; 0 °C; 0 °C → rt

Reference

Polymer-supported thioanisole: a versatile platform for organic synthesis reagents

Choi, Matthew Kwok Wai; et al, Tetrahedron, 2004, 60(12), 2875-2879

Synthetic Circuit 8

6814-64-8

119-61-9

882-59-7

Reaction Conditions

Reference

Synthesis and preliminary pharmacological activity of aminoalkoxy isosteres of glycolate ester anticholinergics

Fries, David S.; et al, Journal of Medicinal Chemistry, 1977, 20(10), 1250-4

Synthetic Circuit 9

6814-64-8

119-61-9

882-59-7

Reaction Conditions

Reference

Dimethylsulfonium Methylide

Okazaki, Renji; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Synthetic Circuit 10

1030268-24-6

119-61-9

882-59-7

Reaction Conditions

1.1 Reagents: Sodium hydride ; 1.5 h, 50 °C

Reference

Synthesis of 4-arylpiperidin-4-ol derivatives of loperamide as agents with potent antiproliferative effects against HCT-116 and HL-60 cells

Hatae, Noriyuki; et al, Heterocycles, 2014, 88(1), 663-673

Synthetic Circuit 11

1774-47-6

119-61-9

882-59-7

Reaction Conditions

1.1 Reagents: 1884186-57-5 Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ; 90 min, rt

Reference

Facile synthesis of libraries of functionalized cyclopropanes and oxiranes using ionic liquids - A new approach to the classical Corey-Chaykovsky reaction

Malunavar, Shruti S.; et al, Tetrahedron Letters, 2021, 81,

Synthetic Circuit 12

1774-47-6

119-61-9

882-59-7

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide ; 0.67 h, 50 - 60 °C

Reference

"Instant methylide" modification of the Corey-Chaykovsky epoxide synthesis

Ciaccio, James A.; et al, Synthetic Communications, 2003, 33(12), 2135-2143

Synthetic Circuit 13

119-61-9

74-95-3

882-59-7

Reaction Conditions

1.1 Reagents: Lithium, methyl-, compd. with lithium bromide (LiBr) (1:1) Solvents: Diethyl ether , Tetrahydrofuran ; 30 s, -80 °C; -80 °C → 20 °C; 1 min, 20 °C
1.2 Solvents: Water ; 20 °C

Reference

Continuous Flow Synthesis of Terminal Epoxides from Ketones Using in Situ Generated Bromomethyl Lithium

von Keutz, Timo; et al, Organic Letters, 2019, 21(24), 10094-10098

Synthetic Circuit 14

119-61-9

74-88-4

882-59-7

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide

Reference

Dimethylsulfoxonium methylide

Corey, E. J.; et al, Journal of the American Chemical Society, 1962, 84, 867-8

Synthetic Circuit 15

119-61-9

75-11-6

882-59-7

Reaction Conditions

1.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Tetrahydrofuran

Reference

The in situ generation and use of iodomethyllithium for the one-carbon homologation of boronic esters and epoxide formation from carbonyl compounds

Wallace, Richard H.; et al, Synthetic Communications, 1995, 25(1), 127-33

Synthetic Circuit 16

119-61-9

105-39-5

882-59-7

Reaction Conditions

1.1 Catalysts: Sodium ethoxide Solvents: Diethyl ether ; 0 - 2 °C; 15 h, 20 °C
1.2 Reagents: Acetic acid Solvents: Water ; 10 min, cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; 12 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4; rt → 50 °C; 50 °C

Reference

Synthesis of the internal electron donor in Z-N catalyst-2,2-diphenyl-1,3-dimethoxypropane

Liu, Min; et al, Huaxue Shiji, 2011, 33(5), 420-422

Synthetic Circuit 17

676-84-6

119-61-9

882-59-7

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfide

Reference

Reaction of sulfonium ylides with polar double bonds

Franzen, Volker; et al, Chemische Berichte, 1963, 96(7), 1881-90

Synthetic Circuit 18

93938-04-6

119-61-9

882-59-7

Reaction Conditions

1.1 Reagents: Methane, sulfinylbis-, ion(1-), sodium Solvents: Dimethyl sulfoxide
1.2 Solvents: Dimethyl sulfoxide

Reference

Reaction of sulfonimidamide anions with electrophiles

Okuma, Kentaro; et al, Journal of Organic Chemistry, 1988, 53(18), 4190-3

Synthetic Circuit 19

93938-04-6

119-61-9

882-59-7

Reaction Conditions

Reference

Product class 3: oxetanes and oxetan-3-ones

Griesbeck, A. G.; et al, Science of Synthesis, 2008, 37, 433-471

Synthetic Circuit 20

60065-96-5

119-61-9

882-59-7

Reaction Conditions

1.1 Solvents: Benzophenone

Reference

Organic sulfur compounds. Part 51. Oxosulfonium salts. IV. Preparation and reactions of methylphenyloxosulfonium methylide

Ryoke, Katsumi; et al, Bulletin of the Chemical Society of Japan, 1976, 49(5), 1455-6

Synthetic Circuit 21

37181-39-8

51-92-3

119-61-9

882-59-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 Solvents: Tetrahydrofuran ; 16 h, 0 °C → rt

Reference

A lithiomethyl trimethylammonium reagent as a methylene donor

den Hartog, Tim; et al, Chemical Communications (Cambridge, 2014, 50(73), 10604-10607

Synthetic Circuit 22

68944-15-0

4358-26-3

119-61-9

882-59-7

Reaction Conditions

1.1 Reagents: 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran
1.2 -

Reference

Synthetic application of elementorganic compounds of the 15th and 16th groups. 84. A first non-stabilized telluronium ylide. Diphenyltelluronium methylide as a novel reagent for synthesis of oxiranes

Shi, Lilan; et al, Tetrahedron Letters, 1990, 31(29), 4173-4

Synthetic Circuit 23

68944-15-0

4358-26-3

119-61-9

882-59-7

Reaction Conditions

Reference

Product class 20: aryl tellurium compounds

Kataoka, T.; et al, Science of Synthesis, 2007, 31, 1159-1181

Synthetic Circuit 24

168279-74-1

37181-39-8

119-61-9

882-59-7

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide

Reference

Reaction of diphenylsulfonium methylide with carbonyl compounds in non-basic media

Hioki, Kazuhito; et al, Synthesis, 1995, (6), 649-50

Synthetic Circuit 25

103-30-0

882-59-7

Reaction Conditions

1.1 Reagents: Iodosylbenzene Catalysts: Manganese (immobilized, reaction products with functional group-modified hexagona…) , Silica (formyl group-modified, surface-grafted) , S,S-Jacobsen catalyst (immobilized, reaction products with formyl group-modified hexagonal me…) Solvents: Dichloromethane ; 2 h, 298 K

Reference

Immobilization of Salen-manganese complex over hexagonal mesoporous silica with different surface groups and modifications

Wu, Meizhi; et al, Jingxi Huagong Zhongjianti, 2005, 35(3), 13-16

Synthetic Circuit 26

21228-90-0

676-84-6

119-61-9

882-59-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water

Reference

Trimethylsulfonium methyl sulfate, a simple and efficient epoxidizing agent

Mosset, Paul; et al, Synthetic Communications, 1985, 15(8), 749-57

Synthetic Circuit 27

3086-29-1

119-61-9

882-59-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water

Reference

Anion-catalyzed phase-transfer catalysis. II. Effects of anionic tetrakis[3,5-bis(trifluoromethyl)phenyl]borate catalyst in phase-transfer-catalyzed sulfonium ylide formation

Shiraki, Yasuichiro; et al, Bulletin of the Chemical Society of Japan, 1985, 58(10), 3041-2

Synthetic Circuit 28

47025-43-4

119-61-9

882-59-7

Reaction Conditions

Reference

Synthesis of epoxides by carbonyl epoxidation

Aggarwal, V. K.; et al, Science of Synthesis, 2008, 37, 321-406

2,2-Diphenyloxirane Raw materials

2,2-Diphenyloxirane Preparation Products

2,2-Diphenyloxirane (882-59-7)

2,2-Diphenyloxirane Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:882-59-7)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

2,2-Diphenyloxirane Related Literature

1. Neutral and cationic organometallic aluminium and indium complexes of mono-pendant arm triazacyclononane ligands

David A. Robson,Sergei Y. Bylikin,Martine Cantuel,Nigel A. H. Male,Leigh H. Rees,Philip Mountford,Martin Schr?der ligands. David A. Robson Sergei Y. Bylikin Martine Cantuel Nigel A. H. Male Leigh H. Rees Philip Mountford Martin Schr?der J. Chem. Soc. Dalton Trans. 2001 157
2. Synthesis and complexation of nickel(II) and copper(II) by pendant-arm alcohol derivatives of [9]aneNS2 (7-aza-1,4-dithiacyclononane)

Alexander J. Blake,Jonathan P. Danks,Ian A. Fallis,Andrew Harrison,Wan-Sheung Li,Simon Parsons,Steven A. Ross,Gavin Whittaker,Martin Schr?der J. Chem. Soc. Dalton Trans. 1998 3969
3. Synthesis and complexation of nickel(II) and copper(II) by pendant-arm alcohol derivatives of [9]aneNS2 (7-aza-1,4-dithiacyclononane)

Alexander J. Blake,Jonathan P. Danks,Ian A. Fallis,Andrew Harrison,Wan-Sheung Li,Simon Parsons,Steven A. Ross,Gavin Whittaker,Martin Schr?der J. Chem. Soc. Dalton Trans. 1998 3969
4. Solvents as phase transfer catalysts. Reaction of trimethylsulfonium iodide and solid potassium hydroxide in acetonitrile leading to an epoxide of benzophenone

T. William Bentley,Ray V. H. Jones,Annette H. Larder,Stephen J. Lock J. Chem. Soc. Perkin Trans. 2 1998 1407
5. Concerning the deprotonation of the trimethylsulfonium ion by the dimethylsulfinyl anion

Peter Haiss,Klaus-Peter Zeller Org. Biomol. Chem. 2011 9 7748
6. Aluminum complexes based on pyridine substituted alcohols: synthesis, structure, and catalytic application in ROP

Marina M. Kireenko,Ekaterina A. Kuchuk,Kirill V. Zaitsev,Viktor A. Tafeenko,Yuri F. Oprunenko,Andrei V. Churakov,Elmira Kh. Lermontova,Galina S. Zaitseva,Sergey S. Karlov Dalton Trans. 2015 44 11963
7. A copper-catalyzed direct C(sp2)–H alkylsulfonylation of alkenes using alkylsilyl peroxides and DABCO·(SO2)2

Xueni Tian,Lingling Chen,Tonghao Zhu,Jie Wu Org. Chem. Front. 2023 10 4821
8. Regioselective hydrosilylation of epoxides catalysed by nickel(ii) hydrido complexes

Jan Wenz,Hubert Wadepohl,Lutz H. Gade Chem. Commun. 2017 53 4308
9. Poly(ethylene glycol) dimethyl ether mediated oxidative scission of aromatic olefins to carbonyl compounds by molecular oxygen

Tao Yu,Mingqing Guo,Simiaomiao Wen,Rongrong Zhao,Jinlong Wang,Yanli Sun,Qixing Liu,Haifeng Zhou RSC Adv. 2021 11 13848
10. Lewis acid improved dioxygen activation by a non-heme iron(ii) complex towards tryptophan 2,3-dioxygenase activity for olefin oxygenation

Guangjian Liao,Fuming Mei,Zhuqi Chen,Guochuan Yin Dalton Trans. 2022 51 18024

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Cas no 882-59-7 (2,2-Diphenyloxirane)

2,2-Diphenyloxirane Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,2-Diphenyloxirane Security Information

2,2-Diphenyloxirane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,2-Diphenyloxirane Price

2,2-Diphenyloxirane Synthesis

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2,2-Diphenyloxirane Raw materials

2,2-Diphenyloxirane Preparation Products

2,2-Diphenyloxirane Suppliers

2,2-Diphenyloxirane Related Literature

882-59-7 (2,2-Diphenyloxirane) Related Products